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Mechanism of
Action

Observed Effect
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Model

Key Quantitative
Findings

Reference

Telomere
Maintenance &
Telomerase
Activation

Antioxidant &
Oxidative Stress
Resilience

Increased
telomere length
and telomerase
activity [1] [2]

Life-span
extension

Enhanced
antioxidant
defense

Human breast
cancer cell lines
(21NT, BT474) [2]

Normal human
fibroblast (IBR.3)
and epithelial
(HMEC) cells [2]

Drosophila
melanogaster (fruit
flies) and mice [3]

Old rats [4]

Dose-dependent
telomere extension (0.1-
1.0 pg/mL for 4 days) [2]

Telomere extension after
1.0 pg/mL daily for 3
weeks; Upregulation of
hTERT mRNA and
telomerase enzyme
activity [2]

Increased lifespan in
animal models [3]

Stimulated expression of
antioxidant enzymes
(SOD, ceruloplasmin);
effects sometimes
exceeded melatonin [4]

(2]

(2]

(3]

[4]
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Experimental
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) Observed Effect T Reference
Action Model Findings
Circadian Stimulation of Rat pinealocyte Statistically significant [5]
Rhythm melatonin cells [5] increase in AANAT
Restoration synthesis enzyme and pCREB

Immune System

Modulation of

Human trial (75
women) [6]

Mouse splenocytes

transcription factor [5]
0.5 mg/day increased
melatonin synthesis by

160% vs. placebo [6]

Elevated IL-2 mRNA

[6]

[5]

Recalibration immune [5] levels within 5 hours [5]
response
Rat pineal gland Increased B-cell marker [5]
culture [5] CD20; decreased
undifferentiated CD5+
cells [5]
Tumor Inhibited Mice [3] Inhibitory effect on [3] [6]
Suppression spontaneous spontaneous tumors;
tumor fewer/smaller tumors in

development cancer-induced rats [3] [6]

Experimental Protocols and Methodologies

For researchers aiming to replicate or build upon these findings, here are the detailed methodologies from

key studies.

In Vitro Protocol for Telomere Length Analysis [2]

This protocol quantifies telomere length, hTERT expression, and telomerase activity.

e Cell Lines and Culture: Use human cell lines (e.g., 21NT, BT474 for cancer; IBR.3, HMEC for
normal cells). Culture them in their respective standard media.
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e Treatment Preparation: Prepare a stock solution of Epitalon TFA by dissolving it in bacteriostatic
water to a concentration of 2.5 mg/mL. Dilute further in cell culture medium to working concentrations
(e.g.,0.1,0.2,0.5, and 1.0 pg/mL).

¢ Treatment Regimen: Treat cells daily with Epitalon for a defined period (e.g., 4 days for cancer cells,
3 weeks for normal cells). Include untreated controls.

e DNA/RNA Extraction and Analysis:

o DNA Extraction: Use a commercial genomic DNA purification Kit.

o Telomere Length Measurement (qQPCR): Use a validated gPCR method. A standard curve is
created from a telomere standard oligomer (e.g., (TTAGGG)14). The single-copy gene 36B4
serves as a genomic DNA control. Telomere length (in kilobases) is calculated from the Ct
values [2].

o hTERT mRNA Expression: Quantify using RT-gPCR.

o Telomerase Activity: Measure using appropriate enzymatic assays.

In Vivo Dosing and Administration

While human clinical protocols are not standardized, the following research regimens have been used.

¢ Subcutaneous Injection in Mice: A dose of 1.0 pg/mouse (approximately 30-40 pg/kg) administered
for 5 consecutive days each month over 3-12 months slowed age-related decline and decreased
chromosome aberrations in bone marrow cells by 17.1% [3].

¢ Human Research Dosing: Subcutaneous injections of 0.5-1 mg per day for 10-20 consecutive days
are commonly cited in literature, sometimes repeated cyclically [1] [6] [7]. One clinical study in women
used 0.5 mg/day subcutaneously [6].

Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the primary signaling pathways and experimental workflows involved in

Epitalon TFA's action.
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Epitalon TFA's multi-pathway geroprotective mechanisms of action.
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Experimental workflow for in vitro analysis of Epitalon TFA effects on telomeres.

Research Considerations and Future Directions

e Cancer Cell Considerations: Research indicates that in cancer cells, Epitalon can also significantly
extend telomeres by activating the Alternative Lengthening of Telomeres (ALT) pathway [2]. This
warrants careful investigation in oncology-focused research.

¢ Uncertainty and Limitations: A 2025 review notes that despite extensive research, the precise
mechanism of action remains unverified and information on critical safety issues is still missing [5] [6].
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The FDA has noted a potential risk of immunogenicity [6].

e Drug Development Status: Epitalon is classified as an experimental research peptide worldwide and
is not approved as a therapeutic drug by the FDA, EMA, or other major regulatory bodies [7]. It is
available for research use only [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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